Cas no 1909348-49-7 (2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid dihydrochloride)

2-(1-Methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid dihydrochloride is a chemically stable, high-purity compound primarily utilized as a key intermediate in pharmaceutical and agrochemical synthesis. Its dihydrochloride salt form enhances solubility, facilitating its use in aqueous reaction systems. The pyrazole-pyridine scaffold offers versatile reactivity, making it valuable for constructing heterocyclic frameworks in medicinal chemistry. The product is characterized by consistent batch-to-batch quality, ensuring reproducibility in research and industrial applications. Its well-defined structure and compatibility with common coupling reactions make it a preferred choice for developing biologically active molecules. Suitable for controlled environments, it is supplied with detailed analytical documentation, including HPLC and NMR data, to support rigorous quality standards.

2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid dihydrochloride structure

1909348-49-7 structure

Product Name:2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid dihydrochloride

CAS No:1909348-49-7

MF:C₁₀H₁₁Cl₂N₃O₂

MW:276.119240045547

MDL:MFCD29763168

CID:4629536

PubChem ID:121553820

Update Time:2025-06-06

2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid dihydrochloride
- 2-(1-methylpyrazol-4-yl)pyridine-3-carboxylic acid;dihydrochloride
- MDL： MFCD29763168
- Inchi： 1S/C10H9N3O2.2ClH/c1-13-6-7(5-12-13)9-8(10(14)15)3-2-4-11-9;;/h2-6H,1H3,(H,14,15);2*1H
- InChI Key： QAUZZVYKQCKFJN-UHFFFAOYSA-N
- SMILES： Cl.Cl.OC(C1=CC=CN=C1C1C=NN(C)C=1)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 247
Topological Polar Surface Area: 68

2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid dihydrochloride Pricemore >>

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